Ethyl (5-benzoyl-1,4-dimethyl-1H-pyrrol-2-yl)acetate

• CAS No.: 33369-50-5
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: ethyl 2-(5-benzoyl-1,4-dimethylpyrrol-2-yl)acetate
• InChI: InChI=1S/C17H19NO3/c1-4-21-15(19)11-14-10-12(2)16(18(14)3)17(20)13-8-6-5-7-9-13/h5-10H,4,11H2,1-3H3
• InChI Key: MIGJPZOICQIARQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(N1C)C(=O)C2=CC=CC=C2)C

Description

Ethyl (5-benzoyl-1,4-dimethyl-1H-pyrrol-2-yl)acetate is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1,4-dimethylpyrrole-2-acetate (37.0 g, 0.19 mol), benzoyl chloride (54.3 g, 0.38 mol), and triethylamine (52.9 ml, 0.38 mol) were dissolved in xylenes (750 ml), and the reaction mixture was refluxed for 18 h under argon. The reaction mixture was cooled to room temperature and the solvent was removed in vacuo. Purification on a Florisil® column (hexane followed by hexane-ethyl acetate, 4:1) gave ethyl 5-benzoyl-1,4-dimethylpyrrole-2-acetate (30.45 g, 57%) as a solid. ##STR18##